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Compound of Interest

Compound Name: Alisertib

Cat. No.: B1683940 Get Quote

Essential protocols for the safe management, use, and disposal of the Aurora Kinase A

inhibitor, Alisertib (MLN8237), in a laboratory setting.

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with Alisertib. Adherence to these procedures is vital

to mitigate risks and ensure a safe laboratory environment. Alisertib is an orally bioavailable,

selective inhibitor of Aurora A kinase and requires careful handling due to its potential biological

activity.[1][2]

Personal Protective Equipment (PPE) and Engineering
Controls
When handling Alisertib, especially in powdered form, appropriate personal protective

equipment and engineering controls are mandatory to prevent exposure through inhalation,

skin contact, or ingestion.[3][4][5]

Table 1: Personal Protective Equipment and Engineering Controls for Alisertib
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Equipment/Control Specification Purpose

Ventilation
Chemical Fume Hood or Class

II Biosafety Cabinet (BSC)

To prevent inhalation of dust or

aerosols.[6]

Gloves
Two pairs of chemotherapy-

tested nitrile gloves

To prevent skin contact. The

outer glove should be worn

over the gown cuff and

changed immediately if

contaminated.[7][8]

Eye Protection

Safety glasses with side

shields or chemical splash

goggles

To protect eyes from dust and

splashes.

Lab Coat/Gown
Disposable, impervious gown

with long sleeves and knit cuffs

To protect skin and clothing

from contamination.[8]

Respiratory Protection
NIOSH-approved respirator

(e.g., N95)

Required when handling the

powder outside of a ventilated

enclosure or during spill

cleanup.[6][8]

Procedural Workflow for Handling Alisertib
The following diagram outlines the essential steps for the safe handling of Alisertib, from

receiving the compound to the final disposal of waste.
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Workflow for Safe Handling and Disposal of Alisertib

Receiving and Storage Handling and Preparation

Experimental Use

Decontamination and Disposal

Final Waste Management

Receive Alisertib

Store in a cool, well-ventilated area away from incompatible materials.

Don appropriate PPE (See Table 1)

Prepare designated workstation in a fume hood or BSC

Weigh powder in a ventilated enclosure

Dissolve in appropriate solvent (e.g., DMSO)

Perform experiment following laboratory protocols

Decontaminate surfaces and equipment with 70% ethanol or as recommended.

Segregate waste streams

Solid Waste (Contaminated PPE, labware) Liquid Waste (Unused solutions, rinsates) Sharps Waste (Needles, contaminated glass)

Dispose of as hazardous chemical waste through an approved vendor.

Click to download full resolution via product page

Caption: Workflow for Safe Handling and Disposal of Alisertib
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Detailed Experimental Protocols
Preparation of Stock Solutions

Preparation: Perform all steps within a certified chemical fume hood or Class II Biosafety

Cabinet.

Personal Protective Equipment: Don all required PPE as outlined in Table 1.

Weighing: Carefully weigh the required amount of Alisertib powder. Avoid creating dust.[3]

Dissolving: Add the appropriate solvent, such as fresh DMSO, to the Alisertib powder.[1]

Mix gently to dissolve completely. For in vivo studies, further dilution with vehicles like

PEG300 and Tween80 may be necessary.[1]

Storage: Store stock solutions at -20°C or -80°C in tightly sealed containers as

recommended.[5]

Spill Response
In the event of a spill, evacuate personnel to a safe area and ensure the area is well-ventilated.

[3]

Containment: Prevent further spread of the spill. For liquid spills, absorb with an inert

material such as diatomite or universal binders.[4] For powder spills, carefully cover with a

damp cloth or absorbent material to avoid generating dust.

Cleanup: Wearing appropriate PPE, collect the spilled material and containment materials

into a suitable, closed container for disposal.[3]

Decontamination: Decontaminate the spill area and any affected equipment by scrubbing

with alcohol or another appropriate cleaning agent.[4]

Disposal: Dispose of all contaminated materials as hazardous waste.[5]

Disposal Plan
All waste materials contaminated with Alisertib must be treated as hazardous waste and

disposed of in accordance with institutional and regulatory guidelines.[9][10][11]
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Table 2: Alisertib Waste Disposal Plan

Waste Type Container Disposal Procedure

Unused Alisertib Powder

Original container or a clearly

labeled, sealed hazardous

waste container.

Dispose of through the

institution's environmental

health and safety (EHS) office

as hazardous chemical waste.

[10]

Contaminated Labware (e.g.,

pipette tips, tubes)

Labeled hazardous waste

container for solid waste.

Collect in a designated

container within the lab and

transfer to the EHS office for

incineration.[9]

Contaminated PPE (gloves,

gown)

Labeled hazardous waste

container for solid waste.

Place in a designated

container immediately after

use. Dispose of through the

EHS office.

Liquid Waste (unused

solutions, rinsates)

Labeled hazardous waste

container for liquid chemical

waste.

Collect all liquid waste

containing Alisertib. Do not

dispose of down the drain.[3]

[11] Arrange for pickup by the

EHS office.

Contaminated Sharps

(needles, glass)

Puncture-resistant sharps

container specifically for

chemically contaminated

sharps.

Dispose of through the

institution's hazardous waste

program.[12]

Empty containers that held Alisertib should be managed as hazardous waste unless triple-

rinsed, with the rinsate collected as hazardous liquid waste.[13]

First Aid Measures
In case of exposure, seek immediate medical attention.
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Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[5]

Skin Contact: Remove contaminated clothing and rinse the affected skin thoroughly with

water.[4][5]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide respiratory support.

[4]

Ingestion: Wash out the mouth with water. Do not induce vomiting.[4] Call a poison control

center or physician.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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